molecular formula C9H9Cl B8749656 1-Chloro-2-phenyl-2-propene CAS No. 3360-52-9

1-Chloro-2-phenyl-2-propene

Cat. No.: B8749656
CAS No.: 3360-52-9
M. Wt: 152.62 g/mol
InChI Key: QQGZSWNELYFQPD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Chloro-2-phenyl-2-propene (C₉H₉Cl) is an organochlorine compound featuring a chlorinated propene backbone substituted with a phenyl group at the 2-position. The compound’s reactivity is influenced by the conjugation of the chlorine atom with the unsaturated propene system and the electron-withdrawing effects of the phenyl group. Such structures are often intermediates in organic synthesis, particularly in pharmaceuticals and agrochemicals .

Properties

CAS No.

3360-52-9

Molecular Formula

C9H9Cl

Molecular Weight

152.62 g/mol

IUPAC Name

3-chloroprop-1-en-2-ylbenzene

InChI

InChI=1S/C9H9Cl/c1-8(7-10)9-5-3-2-4-6-9/h2-6H,1,7H2

InChI Key

QQGZSWNELYFQPD-UHFFFAOYSA-N

Canonical SMILES

C=C(CCl)C1=CC=CC=C1

Origin of Product

United States

Comparison with Similar Compounds

Notes and Limitations

  • Data Gaps : Direct experimental data on 1-Chloro-2-phenyl-2-propene is sparse; inferences rely on structural analogs.
  • Synthetic Challenges : Steric hindrance from the phenyl group may complicate purification.
  • Stability : Allylic chlorides are prone to decomposition; stability studies under varying pH and temperature are needed .

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